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Compound of Interest

Compound Name: 1-Cyclooctene, 3-bromo-

Cat. No.: B15128604 Get Quote

An In-depth Technical Guide to 3-
Bromocyclooctene
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromocyclooctene is a halogenated cycloalkene that serves as a versatile intermediate in

organic synthesis. Its unique eight-membered ring structure and the presence of both an

alkene and an allylic bromide functionality make it a valuable building block for the synthesis of

a variety of more complex molecules, including potential pharmaceutical candidates and novel

materials. This technical guide provides a comprehensive overview of the physical and

chemical properties of 3-bromocyclooctene, detailed experimental protocols for its synthesis

and key reactions, and essential safety information.

Physical and Chemical Properties
3-Bromocyclooctene is a colorless to light yellow liquid at room temperature. A summary of its

key physical and chemical properties is presented in the tables below. While some physical

properties like melting point and boiling point at atmospheric pressure are not readily available

in the literature, calculated and experimentally determined values for other key parameters

provide a good understanding of its characteristics.

Table 1: General and Physical Properties of 3-Bromocyclooctene[1][2]
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Property Value

Molecular Formula C₈H₁₃Br

Molecular Weight 189.09 g/mol [1]

CAS Number 7422-06-2[1][2][3]

Appearance Colorless to light yellow liquid

Boiling Point 79 °C at 5 Torr

Melting Point Not available

Density (calculated) 1.3308 g/cm³

Solubility
Insoluble in water; soluble in common organic

solvents like ether, benzene, and chloroform.

Table 2: Spectroscopic Data of 3-Bromocyclooctene

Spectroscopic Technique Key Features

¹H NMR Data not readily available in searched literature.

¹³C NMR Data available in spectral databases.[3]

Infrared (IR) Spectroscopy Data available in spectral databases.[3]

Mass Spectrometry (MS) Data available in spectral databases.[3]

Experimental Protocols
Synthesis of 3-Bromocyclooctene
A common and effective method for the synthesis of 3-bromocyclooctene is the allylic

bromination of cis-cyclooctene using N-bromosuccinimide (NBS) as the bromine source and a

radical initiator such as azobisisobutyronitrile (AIBN).[4]

Experimental Workflow: Synthesis of 3-Bromocyclooctene
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Reactants

Reaction Conditions Work-up Purification

cis-Cyclooctene
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N-Bromosuccinimide (NBS)

AIBN

Cyclohexane

FiltrationReaction Mixture Washing Drying Concentration DistillationCrude Product 3-BromocyclooctenePurified Product

3-Bromocyclooctene

Reaction
(Heating)Sodium Azide (NaN₃)

Solvent (e.g., DMF)

Aqueous Work-up
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Purification
(Chromatography) 3-Azidocyclooctene
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3-Bromocyclooctene

Reaction
(Heating)Sodium Cyanide (NaCN)

Solvent (e.g., DMSO)

Aqueous Work-up
& Extraction

Purification
(Chromatography) Cyclooct-2-enecarbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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